molecular formula C16H13ClN2 B8732830 3-(4-Chlorophenyl)-5-(p-tolyl)-1H-pyrazole

3-(4-Chlorophenyl)-5-(p-tolyl)-1H-pyrazole

Cat. No. B8732830
M. Wt: 268.74 g/mol
InChI Key: GRFYWAXTYZYSKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chlorophenyl)-5-(p-tolyl)-1H-pyrazole is a useful research compound. Its molecular formula is C16H13ClN2 and its molecular weight is 268.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Chlorophenyl)-5-(p-tolyl)-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Chlorophenyl)-5-(p-tolyl)-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(4-Chlorophenyl)-5-(p-tolyl)-1H-pyrazole

Molecular Formula

C16H13ClN2

Molecular Weight

268.74 g/mol

IUPAC Name

3-(4-chlorophenyl)-5-(4-methylphenyl)-1H-pyrazole

InChI

InChI=1S/C16H13ClN2/c1-11-2-4-12(5-3-11)15-10-16(19-18-15)13-6-8-14(17)9-7-13/h2-10H,1H3,(H,18,19)

InChI Key

GRFYWAXTYZYSKS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=CC(=NN2)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

326.7 parts (2 mol) of sulfuric acid were initiially introduced into the stirring flask. 37.5 parts (0.75 mol) of hydrazine hydrate, 100 parts (0.75 mol) of 4-methylacetophenone, 105 parts (0.75 mol) of 4-chlorobenzaldehyde and 1 part (0.0067 mol) of sodium iodide were meteredin in succession at room temperature. The reaction mixture was brought to 140° C. by distilling off water and kept at 140° C. for 2.5 hours. 140 parts of water were distilled off. The mixture was diluted with500 parts of water and neutralized with 500 parts (12.5 mol) of 20% strength by weight sodium hydroxide solution. After filtering off the solid it was washed until sulfate-free and dried. 189 parts of 3-(4-chlorophenyl)-5-(4-methylphenyl)pyrazole having a purity of 98% (HPLC) were obtained, which corresponds to a yield of 92% of theory. M.p.:228° C.
Quantity
2 mol
Type
reactant
Reaction Step One
Quantity
0.75 mol
Type
reactant
Reaction Step Two
Quantity
0.75 mol
Type
reactant
Reaction Step Three
Quantity
0.75 mol
Type
reactant
Reaction Step Four
Quantity
0.0067 mol
Type
reactant
Reaction Step Five

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